Cas no 29805-13-8 (1-(2,4-dichlorophenyl)prop-2-yn-1-ol)

• Product Name: 1-(2,4-dichlorophenyl)prop-2-yn-1-ol
• CAS No: 29805-13-8
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• CID: 288340
• PubChem ID: 225148
• Update Time: 2025-04-19

1-(2,4-dichlorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)prop-2-yn-1-ol
• AC1L5DTQ
• AC1Q3MCD
• AR-1B0137
• CTK1A7377
• KST-1B3446
• NSC14254
• NSC-14254
• AKOS014245101
• SCHEMBL609775
• DTXSID70279827
• 29805-13-8

• Inchi： 1S/C9H6Cl2O/c1-2-9(12)7-4-3-6(10)5-8(7)11/h1,3-5,9,12H
• InChI Key： ZKTZQWUICGZQHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C#C)O)Cl

Computed Properties

• Exact Mass: 199.97968
• Monoisotopic Mass: 199.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 282.8°Cat760mmHg
• Flash Point: 118.9°C
• Refractive Index: 1.601
• PSA: 20.23
• LogP: 2.66000